![molecular formula C9H6F4N2O2 B284355 2,2,2-trifluoro-N-[(3-fluorophenyl)carbamoyl]acetamide](/img/structure/B284355.png)
2,2,2-trifluoro-N-[(3-fluorophenyl)carbamoyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,2,2-trifluoro-N-[(3-fluorophenyl)carbamoyl]acetamide, also known as TFAA, is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications.
Mechanism of Action
2,2,2-trifluoro-N-[(3-fluorophenyl)carbamoyl]acetamide works by acylating amino groups, which can lead to changes in the structure and function of proteins and peptides. This mechanism of action has been used in the development of new drugs and therapies, as well as in the study of protein-protein interactions and enzymatic activity.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects, including the inhibition of proteases and the induction of apoptosis in cancer cells. It has also been shown to have anti-inflammatory properties and can modulate the immune response.
Advantages and Limitations for Lab Experiments
2,2,2-trifluoro-N-[(3-fluorophenyl)carbamoyl]acetamide offers several advantages for lab experiments, including its high yield and purity, as well as its ability to derivatize amino acids and peptides for improved detection. However, this compound can be toxic and should be handled with care. It also has limited solubility in some solvents, which can affect its use in certain experiments.
Future Directions
There are several future directions for research involving 2,2,2-trifluoro-N-[(3-fluorophenyl)carbamoyl]acetamide. One area of interest is the development of new drugs and therapies based on this compound's mechanism of action. Another area of research is the use of this compound in the study of protein-protein interactions and enzymatic activity. Additionally, there is potential for the use of this compound in the analysis of other biomolecules, such as nucleic acids and lipids.
In conclusion, this compound is a chemical compound that has significant potential for use in various scientific fields. Its unique properties and mechanism of action have led to extensive research and development, with promising applications in drug discovery and analysis of biomolecules. Further research is needed to fully understand the potential of this compound and its future directions.
Synthesis Methods
2,2,2-trifluoro-N-[(3-fluorophenyl)carbamoyl]acetamide can be synthesized through a multi-step process involving the condensation of 3-fluoroaniline and ethyl trifluoroacetate followed by the addition of acetic anhydride and sodium acetate. The resulting product is purified using column chromatography to obtain this compound in high yield and purity.
Scientific Research Applications
2,2,2-trifluoro-N-[(3-fluorophenyl)carbamoyl]acetamide has been extensively studied for its potential applications in various scientific fields. It has been used as a reagent in organic synthesis, specifically in the preparation of amides and esters. This compound has also been used in the analysis of amino acids and peptides, as it can derivatize these compounds to improve their detectability in high-performance liquid chromatography (HPLC).
Properties
Molecular Formula |
C9H6F4N2O2 |
---|---|
Molecular Weight |
250.15 g/mol |
IUPAC Name |
2,2,2-trifluoro-N-[(3-fluorophenyl)carbamoyl]acetamide |
InChI |
InChI=1S/C9H6F4N2O2/c10-5-2-1-3-6(4-5)14-8(17)15-7(16)9(11,12)13/h1-4H,(H2,14,15,16,17) |
InChI Key |
OXFYHZBVOOHHOL-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC(=C1)F)NC(=O)NC(=O)C(F)(F)F |
Canonical SMILES |
C1=CC(=CC(=C1)F)NC(=O)NC(=O)C(F)(F)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.